Cas no 1550427-38-7 (2-(3-bromothiophen-2-yl)methyloxirane)

• Product Name: 2-(3-bromothiophen-2-yl)methyloxirane
• CAS No: 1550427-38-7
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 5790698
• PubChem ID: 115410547
• Update Time: 2025-11-01

2-(3-bromothiophen-2-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 1550427-38-7
• 2-[(3-bromothiophen-2-yl)methyl]oxirane
• EN300-1914282
• 2-(3-bromothiophen-2-yl)methyloxirane

• Inchi： 1S/C7H7BrOS/c8-6-1-2-10-7(6)3-5-4-9-5/h1-2,5H,3-4H2
• InChI Key： FNGPPAZPKNHOBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC1CO1

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(3-bromothiophen-2-yl)methyloxirane

Introduction to 2-(3-bromothiophen-2-yl)methyloxirane (CAS No. 1550427-38-7) and Its Emerging Applications in Chemical Biology

2-(3-bromothiophen-2-yl)methyloxirane, identified by the chemical identifier CAS No. 1550427-38-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This oxirane derivative, featuring a bromothiophene moiety, has garnered attention due to its versatile structural properties and potential applications in drug discovery and synthetic chemistry. The compound's unique combination of a reactive epoxide group and an electron-deficient aromatic system makes it a valuable intermediate for the development of novel bioactive molecules.

The bromothiophene core of 2-(3-bromothiophen-2-yl)methyloxirane contributes to its reactivity, enabling various functionalization strategies that are pivotal in medicinal chemistry. Epoxides, such as the one present in this molecule, are well-known for their ability to undergo ring-opening reactions with nucleophiles, facilitating the introduction of diverse functional groups. This characteristic is particularly useful in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating thiophene derivatives. Thiophenes and their substituted analogs have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The presence of a bromine atom at the 3-position of the thiophene ring in 2-(3-bromothiophen-2-yl)methyloxirane enhances its utility as a building block for further chemical transformations. This substitution pattern allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in the synthesis of biaryl compounds—a common motif in many pharmacologically active agents.

The oxirane (epoxide) group in 2-(3-bromothiophen-2-yl)methyloxirane is particularly intriguing from a mechanistic standpoint. Epoxides are known to react with nucleophiles under mild conditions, making them ideal for constructing C-C and C-N bonds. This reactivity has been leveraged in the development of transition-metal-catalyzed domino reactions, where multiple transformations occur sequentially without the need for intermediate isolation. Such strategies have streamlined synthetic routes and improved yields, which are critical factors in industrial-scale drug production.

Recent advancements in computational chemistry have further highlighted the potential of 2-(3-bromothiophen-2-yl)methyloxirane as a scaffold for drug design. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets through multiple binding modes, enhancing their therapeutic efficacy. For instance, computational investigations have suggested that modifications at the bromothiophene ring can fine-tune electronic properties, thereby optimizing interactions with protein receptors or enzymes.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer progression. The structural features of 2-(3-bromothiophen-2-yl)methyloxirane make it a promising candidate for designing such inhibitors. By leveraging its reactivity and functional diversity, researchers have synthesized analogs that exhibit inhibitory activity against specific kinases while maintaining high selectivity. These findings underscore the importance of CAS No. 1550427-38-7 as a key intermediate in oncology research.

Beyond its applications in drug discovery, 2-(3-bromothiophen-2-yl)methyloxirane has found utility in materials science and polymer chemistry. The ability to incorporate this compound into polymers or copolymers can impart unique properties such as enhanced thermal stability or improved biodegradability. These attributes are particularly relevant in developing sustainable materials for medical implants or biodegradable packaging solutions.

The synthesis of CAS No. 1550427-38-7 itself presents an interesting challenge from an organic chemistry perspective. While traditional methods involve halogenation and epoxidation steps starting from thiophene derivatives, recent reports have explored more efficient routes using transition-metal catalysis or photoredox systems. These innovations not only improve yields but also reduce waste generation, aligning with green chemistry principles.

In conclusion,2-(3-bromothiophen-2-yl)methyloxirane (CAS No. 1550427-38-7) represents a versatile and highly functional compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features—particularly the combination of a reactive epoxide group with an electron-deficient aromatic system—make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications,CAS No 1550427_38_7 will undoubtedly remain at the forefront of innovation in this dynamic field.